N-(3-phenylpropyl)-2-((tetrahydrothiophen-3-yl)oxy)isonicotinamide

• IUPAC Name: N-(3-phenylpropyl)-2-(thiolan-3-yloxy)pyridine-4-carboxamide
• InChI: InChI=1S/C19H22N2O2S/c22-19(21-10-4-7-15-5-2-1-3-6-15)16-8-11-20-18(13-16)23-17-9-12-24-14-17/h1-3,5-6,8,11,13,17H,4,7,9-10,12,14H2,(H,21,22)
• InChI Key: XTTUOWBKSSQDST-UHFFFAOYSA-N
• Canonical SMILES: C1CSCC1OC2=NC=CC(=C2)C(=O)NCCCC3=CC=CC=C3
• Molecular Formula: C19H22N2O2S
• Molecular Weight: 342.5 g/mol

Description

N-(3-phenylpropyl)-2-((tetrahydrothiophen-3-yl)oxy)isonicotinamide, also known as PTIO, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound has been used for several years in the field of biochemistry and pharmacology, and it has shown promising results in various studies.

Scientific Research Applications

Corrosion Inhibition

Corrosion Inhibitor for Mild Steel : A study by Yadav et al. (2015) explored the corrosion inhibition effect of isonicotinamide derivatives on mild steel in acidic medium, demonstrating their efficiency in corrosion protection through electrochemical methods, SEM, EDX, AFM, and DFT investigations. These derivatives, including closely related isonicotinamides, were found to significantly reduce corrosion rates, suggesting their potential application in protecting industrial metal surfaces. The adsorption of these inhibitors on the steel surface was shown to obey the Langmuir adsorption isotherm, indicating a strong and effective inhibition process (Yadav et al., 2015).

Xanthine Oxidase Inhibitors

Design and Synthesis of Isonicotinamide Derivatives : Another application is found in the development of novel xanthine oxidase (XO) inhibitors. Zhang et al. (2019) reported on N-phenylisonicotinamide derivatives, specifically targeting enhancements in the structure to improve potency against XO, an enzyme involved in purine metabolism whose inhibition can help manage diseases like gout. By introducing a tetrazole moiety, these derivatives exhibited improved inhibitory activity, demonstrating the chemical's utility in the design of new therapeutic agents (Zhang et al., 2019).

Anticonvulsant Agents

Novel N-substituted-3-chloro-2-azetidinone Derivatives : Research by Hasan et al. (2011) synthesized and evaluated a series of N-substituted isonicotinamide derivatives for their anticonvulsant activity. These compounds showed promising results in comparison to reference drugs, highlighting the potential of N-(3-phenylpropyl)-2-((tetrahydrothiophen-3-yl)oxy)isonicotinamide analogs in developing new treatments for epilepsy (Hasan et al., 2011).